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Compound of Interest

Compound Name: Oleylamine

Cat. No.: B085491 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Oleylamine (CAS No. 112-90-3), an unsaturated fatty amine, is a versatile and widely utilized

reagent in nanoparticle synthesis and various other applications within research and drug

development. However, its hazardous properties necessitate a thorough understanding of its

safety profile and strict adherence to proper handling protocols to mitigate risks in the

laboratory. This guide provides a comprehensive overview of oleylamine's safety data and

detailed procedures for its safe laboratory use.

GHS Hazard Classification
Oleylamine is classified as a hazardous substance under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards associated with

oleylamine are summarized below.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed.[1]

[2][3]

Aspiration Hazard 1

H304: May be fatal if

swallowed and enters airways.

[1][2][3]

Skin Corrosion/Irritation 1B/1C

H314: Causes severe skin

burns and eye damage.[1][2]

[3]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage.[1]

Specific Target Organ Toxicity

— Single Exposure

(Respiratory)

3
H335: May cause respiratory

irritation.[1][3][4]

Specific Target Organ Toxicity

— Repeated Exposure
2

H373: May cause damage to

organs through prolonged or

repeated exposure.[1][2][3]

Hazardous to the Aquatic

Environment, Acute
1

H400: Very toxic to aquatic life.

[1]

Hazardous to the Aquatic

Environment, Chronic
1

H410: Very toxic to aquatic life

with long lasting effects.[1][2]

[4]

Signal Word: Danger[1][2][3][4]

Hazard Pictograms:

corrosive health hazard environmental hazard harmful

Physical and Chemical Properties
A summary of the key physical and chemical properties of oleylamine is provided in the table

below. These properties are essential for understanding its behavior and for implementing
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appropriate safety measures.

Property Value

CAS Number 112-90-3

Molecular Formula C18H37N

Molecular Weight 267.50 g/mol

Appearance Liquid[3]

Boiling Point 348-350 °C at 760 mmHg[3]

Melting/Freezing Point 18-26 °C[3]

Flash Point 154 °C[3]

Relative Density 0.828 ± 0.06 g/cm³[3]

Solubility Insoluble in water.

Laboratory Handling and Personal Protective
Equipment (PPE)
Strict adherence to the following handling procedures and PPE requirements is mandatory to

ensure the safety of laboratory personnel.

Engineering Controls
Fume Hood: All work with oleylamine must be conducted in a properly functioning chemical

fume hood to avoid inhalation of vapors or mists.[3]

Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily

accessible in the immediate work area.[3]

Personal Protective Equipment (PPE)
Eye and Face Protection: Tightly fitting safety goggles and a face shield (minimum 8-inch)

are required.[1][4][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-W011696/Oleylamine-80-90-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W011696/Oleylamine-80-90-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W011696/Oleylamine-80-90-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W011696/Oleylamine-80-90-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W011696/Oleylamine-80-90-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b085491?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-W011696/Oleylamine-80-90-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W011696/Oleylamine-80-90-SDS-MedChemExpress.pdf
https://www.geneseo.edu/sites/default/files/sites/chemstockroom/SDS/331/Oleylamine.pdf
https://www.chemicalbook.com/msds/oleylamine.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1986014403_OLEYLAMINECASNO-112-90-3MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hand Protection: Chemical-resistant gloves are mandatory. Nitrile rubber gloves with a

minimum thickness of 0.4 mm are recommended for full contact, offering a breakthrough

time of over 480 minutes.[1] Always inspect gloves before use and use proper glove removal

technique to avoid skin contact.[1][4][5]

Skin and Body Protection: A full chemical-resistant suit or a lab coat worn over personal

clothing is required to protect against skin contact.[4][5][6] A case study from UC Berkeley

highlighted a severe chemical burn on a researcher's forearm that was not covered by a

short-sleeved shirt, emphasizing the need for complete skin coverage.[6]

Respiratory Protection: If a risk assessment indicates the potential for exposure above

occupational limits, a full-face respirator with appropriate cartridges (e.g., type ABEK) should

be used.[5]

Storage and Disposal
Storage: Store oleylamine in a cool, dry, and well-ventilated area in a tightly sealed

container.[1][4][5] Opened containers must be carefully resealed and kept upright to prevent

leakage.[1][4][5]

Disposal: Oleylamine and any contaminated materials should be disposed of as hazardous

waste through a licensed disposal company.[4] Do not allow the product to enter drains, as it

is very toxic to aquatic life.[1][4][5]

First Aid Measures
In the event of exposure to oleylamine, immediate medical attention is crucial.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin with

plenty of water.[1] A delayed chemical burn has been reported, so even seemingly minor

contact should be taken seriously.[6] Seek immediate medical attention.

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[4][7]
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Ingestion: Do NOT induce vomiting.[1][5] Rinse the mouth with water. Never give anything by

mouth to an unconscious person.[1][5] Call a poison center or doctor immediately.[1][4]

Accidental Release Measures
In the event of a spill, follow the established emergency protocol.
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Initial Response

Assessment & Containment

Cleanup & Decontamination
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Assess Spill Size & Risk
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If Spill is Manageable
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Click to download full resolution via product page

Caption: Workflow for Oleylamine Spill Response.
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Experimental Protocol for Spill Neutralization and Cleanup

Preparation: Ensure all personnel involved in the cleanup are wearing the appropriate PPE

as detailed above.

Containment: For small spills, contain the liquid with an inert absorbent material such as

vermiculite, dry sand, or earth.[1][4] Do not use combustible materials like sawdust.

Absorption: Carefully apply the absorbent material over the spill, working from the outside in

to prevent spreading.

Collection: Once the oleylamine has been completely absorbed, use non-sparking tools to

collect the material and place it in a suitable, labeled container for hazardous waste.

Decontamination: Decontaminate the spill area with a suitable solvent (e.g., ethanol),

followed by a thorough wash with soap and water.

Disposal: The sealed container with the absorbed oleylamine must be disposed of as

hazardous waste according to institutional and local regulations.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Oleylamine: A Comprehensive Technical Guide to
Safety and Laboratory Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085491#oleylamine-safety-data-sheet-and-
laboratory-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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